Cas no 1053-58-3 (Pregn-4-ene-3,20-dione,6-fluoro-11,17,21-trihydroxy-, (6a,11b)-)

• Product Name: Pregn-4-ene-3,20-dione,6-fluoro-11,17,21-trihydroxy-, (6a,11b)-
• CAS No: 1053-58-3
• MF: C₂₁H₂₉FO₅
• MW: 380.450370550156
• CID: 176631
• PubChem ID: 247939
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,6-fluoro-11,17,21-trihydroxy-, (6a,11b)- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,6-fluoro-11,17,21-trihydroxy-, (6a,11b)-
• 6-alpha-Fluorhydrocortisone
• 6-α-Fluorhydrocortisone
• 6-a-Fluor-Hydrocortisone
• Pregn-4-ene-3, 6-fluoro-11,17,21-trihydroxy-, (6.alpha.,11.beta.)-
• NSC-63560
• NSC63560
• MLS002693442
• 6I+/--Fluorocortisol
• Pregn-4-ene-3, 6.alpha.-fluoro-11.beta.,17,21-trihydroxy-
• SCHEMBL10598481
• (6S,8S,9S,10R,11S,13S,14S,17R)-6-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• 1053-58-3
• 6.alpha.-Fluorocortisol
• 6.alpha.-Fluorohydrocortisone

• Inchi： 1S/C21H29FO5/c1-19-5-3-11(24)7-14(19)15(22)8-12-13-4-6-21(27,17(26)10-23)20(13,2)9-16(25)18(12)19/h7,12-13,15-16,18,23,25,27H,3-6,8-10H2,1-2H3/t12-,13-,15-,16-,18+,19-,20-,21-/m0/s1
• InChI Key： MEZCUMCMVYZPAH-HVIRSNARSA-N
• SMILES： F[C@@H]1C2=CC(CC[C@]2(C)[C@H]2[C@H](C[C@]3(C)[C@@](C(CO)=O)(CC[C@H]3[C@@H]2C1)O)O)=O

Computed Properties

• Exact Mass: 380.20000
• Monoisotopic Mass: 380.19990218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83000
• LogP: 1.72960